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Abstract
Rhodium(III) nitrate, an inorganic compound of rhodium and nitric acid, is a material of

significant interest, primarily as a precursor in the synthesis of rhodium-containing catalysts.

While its applications are noteworthy, a comprehensive, publicly available dataset of its

standard thermodynamic properties—such as enthalpy of formation, Gibbs free energy of

formation, and standard molar entropy—is conspicuously scarce. This is largely because the

anhydrous form, Rh(NO₃)₃, has been a subject of theoretical analysis but has not been

experimentally isolated[1]. The compound is typically handled as a hydrate or in an aqueous

solution, which complicates the determination of standard thermodynamic values for the simple

salt. This guide provides a thorough overview of the known physical and chemical properties of

rhodium(III) nitrate, detailed experimental protocols for its synthesis and thermal analysis, and

visualizations of these processes to aid in research and development.

Physicochemical Properties
While standard thermodynamic data is limited, a number of physical and chemical properties of

rhodium(III) nitrate have been characterized. These are essential for its handling, application,

and for further experimental studies.

Table 1: Physical and Chemical Properties of Rhodium(III) Nitrate
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Property Value Reference(s)

Chemical Formula Rh(NO₃)₃ [1][2]

Molar Mass 288.92 g/mol [1][3]

Appearance

Yellow solid (anhydrous,

theoretical); Dark orange/red

solution (aqueous)

[1][4]

CAS Number 10139-58-9 [4]

Common Forms
Dihydrate (Rh(NO₃)₃·2H₂O),

Aqueous solution
[1][5]

Solubility in water Soluble [1]

Solution Stability
Stabilized by up to 6% free

nitric acid to prevent hydrolysis
[4]

Experimental Protocols
The following sections detail standardized procedures for the synthesis of rhodium(III) nitrate

solutions and for conducting thermal analysis to understand its decomposition characteristics.

Synthesis of Rhodium(III) Nitrate Solution
This protocol outlines a prevalent method for the laboratory preparation of an aqueous solution

of rhodium(III) nitrate from rhodium hydroxide.

Objective: To synthesize a stable aqueous solution of rhodium(III) nitrate for use as a precursor

or for further studies.

Materials:

Rhodium hydroxide (Rh(OH)₃)

Concentrated nitric acid (HNO₃)

Distilled or deionized water
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Glass reaction vessel with a condenser

Heating mantle or water bath

Magnetic stirrer and stir bar

pH indicator paper or pH meter

Procedure:

Preparation of Rhodium Hydroxide: Rhodium hydroxide can be prepared by precipitation

from a solution of a rhodium salt (e.g., rhodium chloride) through the addition of an alkali

hydroxide (e.g., sodium hydroxide). The resulting precipitate should be washed thoroughly

with deionized water to remove residual ions.

Reaction with Nitric Acid:

Introduce a pre-weighed amount of the washed rhodium hydroxide precipitate into the

reaction vessel.

Add a stoichiometric excess of concentrated nitric acid. A molar ratio of nitric acid to

rhodium between 3:1 and 5:1 is recommended to ensure the reaction proceeds to

completion and to provide excess acid for the stability of the final solution.

Commence stirring of the mixture.

Heating and Concentration:

Gently heat the mixture to a temperature between 70 °C and 100 °C.

Maintain heating and stirring until the rhodium hydroxide is fully dissolved, resulting in a

clear, dark orange to red solution.

For a more concentrated solution, the volume can be reduced by continued heating. A

common practice is to heat the solution until its volume is reduced to between one-quarter

and three-quarters of the initial volume.

Final Product:
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Once the desired concentration is achieved, allow the solution to cool to ambient

temperature.

The product is an aqueous solution of rhodium(III) nitrate, with stability enhanced by the

presence of free nitric acid.

Thermal Analysis of Rhodium(III) Nitrate Hydrate
This protocol provides a general framework for investigating the thermal stability and

decomposition pathway of rhodium(III) nitrate hydrate using Thermogravimetric Analysis (TGA)

and Differential Thermal Analysis (DTA).

Objective: To characterize the thermal decomposition of rhodium(III) nitrate hydrate by

identifying the temperature ranges of mass loss and the nature of the associated thermal

events.

Instrumentation:

Simultaneous Thermal Analyzer (TGA/DTA)

Inert sample crucibles (e.g., alumina, platinum)

Analytical balance (for sample preparation)

A controlled atmosphere system (e.g., for nitrogen, argon, or air)

Procedure:

Sample Preparation:

Accurately weigh a small sample of rhodium(III) nitrate hydrate, typically between 5 and 10

mg, into a tared TGA/DTA crucible.

Instrument Setup:

Place the sample crucible and a reference crucible (which is usually empty) into the

TGA/DTA instrument.
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Purge the furnace with the selected gas (e.g., nitrogen at a flow rate of 20-50 mL/min) to

create the desired atmosphere.

Thermal Program:

Initiate a thermal program to heat the sample from ambient temperature to a final

temperature, for instance, 1000 °C, at a constant heating rate, such as 10 °C/min.

Data Acquisition:

The instrument will continuously record the sample mass (TGA curve) and the

temperature difference between the sample and the reference (DTA curve) as a function of

the furnace temperature.

Data Analysis:

TGA Curve: The TGA curve is analyzed to pinpoint the temperatures at which weight loss

occurs. The percentage of weight loss in each step can be correlated to the loss of specific

moieties, such as water of hydration or nitrate groups.

DTA Curve: The DTA curve is examined to identify endothermic events (e.g., dehydration,

melting, decomposition) and exothermic events (e.g., crystallization, oxidation), which

appear as peaks.

Visualizations of Experimental and Logical
Workflows
To further clarify the processes described, the following diagrams illustrate the synthesis and

analysis workflows.
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Caption: Workflow for the synthesis of rhodium nitrate solution.
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Caption: Experimental workflow for TGA/DTA of rhodium nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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